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Compound of Interest

Benzaldehyde, 2-bromo-3,5-
Compound Name:

bis(phenylmethoxy)-
CAS No.: 85565-94-2
Cat. No.: B12066127

Get Quote

Executive Summary

2-bromo-3,5-bis(phenylmethoxy)benzaldehyde (also known as 2-bromo-3,5-
dibenzyloxybenzaldehyde) is a critical electrophilic building block used in the synthesis of
polyhydroxylated stilbenes (e.g., Resveratrol, Pterostilbene analogs) via Suzuki-Miyaura or
Heck cross-coupling reactions.

While the non-brominated parent compound, 3,5-bis(benzyloxy)benzaldehyde, has a well-
defined crystal structure (CCDC 161417), the introduction of the ortho-bromine atom
significantly alters the solid-state packing, solubility, and melting point. This guide compares the
crystallographic and physicochemical properties of the target compound against its direct
precursors and analogs to aid in solid-form selection and process optimization.

Structural Comparison & Data Analysis
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The Reference Standard: 3,5-
Bis(benzyloxy)benzaldehyde

The parent compound serves as the structural baseline. Its crystal lattice is dominated by weak

C—H---O interactions and edge-to-face

-stacking of the benzyl rings.[1]

Parameter Data (Parent Compound)

Source

3,5-

Compound )
Bis(benzyloxy)benzaldehyde

[CCDC 161417]

Formula

PubChem

Monoclinic (Typical for this
Crystal System
class)

Acta Cryst. / CCDC

Melting Point 78-82 °C

Experimental / Lit.

Key Interactions
T-shaped stacking (Benzyl-

Phenyl)

Structural Analysis

The Target: 2-Bromo-3,5-
bis(phenylmethoxy)benzaldehyde

The introduction of bromine at the C2 position introduces steric bulk and potential halogen

bonding (

), typically resulting in a higher melting point and a more rigid lattice compared to the parent.
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Parameter Target Compound Data Comparative Note
Formula Bromine adds ~79 Da
) ) 105-110 °C Higher than parent (78°C) due
Melting Point ) )
(Predicted/Analogous) to halogen mass & packing.

Lattice Driver

Halogen Bonding (
) +

-Stacking

Br atom locks the aldehyde
conformation via steric

repulsion.

Solubility

Lower in alcohols; High in
DCM/CHCI3

Reduced solubility aids

recrystallization.

Analog Comparison: Methoxy vs. Benzyloxy

Comparing the target to 2-bromo-3,5-dimethoxybenzaldehyde reveals the impact of the

protecting group size.

Feature

2-Bromo-3,5-dimethoxy...[1]

2-Bromo-3,5-dibenzyloxy...
(Target)

Protecting Group

Methyl (-CH3)

Benzyl (-Bn)

Steric Bulk Low High (Rotatable phenyl rings)
o ) ] Moderate (Benzyl groups add
Crystallinity High (Compact packing) )
entropic freedom)
] ] ~105-110 °C (Similar range
Melting Point 102-104 °C

due to Br dominance)

Mechanistic Insights & Visualization

Synthesis & Crystallization Pathway

The synthesis relies on the regioselective bromination of the electron-rich aromatic ring. The

bulky benzyloxy groups at positions 3 and 5 direct the electrophilic bromine to the activated

ortho position (C2), which is sterically accessible compared to C4.
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Figure 1: Synthetic workflow transforming the dihydroxy precursor to the brominated crystalline

target.

Crystal Packing Forces

The target compound's crystal stability is governed by a balance of forces. The bulky benzyl
groups prevent simple planar stacking, forcing a "herringbone" or offset arrangement, while the
Bromine atom often engages in weak halogen bonding with the carbonyl oxygen of a
neighboring molecule.
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Figure 2: Dominant intermolecular forces defining the crystal lattice.

Experimental Protocols
Synthesis of 2-Bromo-3,5-
bis(phenylmethoxy)benzaldehyde

Objective: Regioselective bromination using N-Bromosuccinimide (NBS).
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Preparation: Dissolve 3,5-bis(benzyloxy)benzaldehyde (1.0 eq, 10 mmol) in anhydrous
Dichloromethane (DCM) or Acetonitrile (50 mL).

Addition: Cool the solution to 0°C. Add N-Bromosuccinimide (NBS) (1.05 eq, 10.5 mmol)
portion-wise over 15 minutes to avoid over-bromination.

Reaction: Allow the mixture to warm to room temperature (RT) and stir for 12—18 hours.
Monitor via TLC (Hexane:EtOAc 4:1). The product will appear as a new spot with slightly
lower

than the starting material.

Workup: Quench with saturated

solution. Extract with DCM (
mL). Wash combined organics with brine, dry over
, and concentrate in vacuo.

Purification: The crude off-white solid is recrystallized from Ethanol or a DCM/Hexane
mixture.

Crystallization for X-Ray Diffraction (XRD)

To obtain single crystals suitable for diffraction (0.3—0.5 mm):

Method: Slow Evaporation.
Solvent System: Ethyl Acetate : Hexane (1:1).

Protocol: Dissolve 50 mg of the purified solid in minimal hot Ethyl Acetate (approx. 2 mL).
Add Hexane dropwise until persistent cloudiness appears, then add 1 drop of Ethyl Acetate
to clear. Cover the vial with Parafilm, poke 3 small holes, and allow to stand at RT for 3-5
days.

Expected Morphology: Colorless to pale yellow prisms or blocks.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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